Cas no 161903-09-9 ((2S,3R)-3-(2-Nitro-1H-imidazol-1-yl)methoxy-1,2,4-butanetriol)

• Product Name: (2S,3R)-3-(2-Nitro-1H-imidazol-1-yl)methoxy-1,2,4-butanetriol
• CAS No: 161903-09-9
• MF: C₈H₁₃N₃O₆
• MW: 247.205322027206
• CID: 5047751
• Update Time: 2025-10-19

(2S,3R)-3-(2-Nitro-1H-imidazol-1-yl)methoxy-1,2,4-butanetriol Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Butanetriol, 3-[(2-nitro-1H-imidazol-1-yl)methoxy]-, (2S,3R)-
• (2S,3R)-3-[(2-Nitro-1H-imidazol-1-yl)methoxy]-1,2,4-butanetriol
• (2S,3R)-3-(2-Nitro-1H-imidazol-1-yl)methoxy-1,2,4-butanetriol

• Inchi： 1S/C8H13N3O6/c12-3-6(14)7(4-13)17-5-10-2-1-9-8(10)11(15)16/h1-2,6-7,12-14H,3-5H2/t6-,7+/m0/s1
• InChI Key： FIITXXIVUIXYMI-NKWVEPMBSA-N
• SMILES： C(O)[C@H](O)[C@H](OCN1C([N+]([O-])=O)=NC=C1)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on (2S,3R)-3-(2-Nitro-1H-imidazol-1-yl)methoxy-1,2,4-butanetriol

The Compound CAS No. 161903-09-9: (2S,3R)-3-(2-Nitro-1H-imidazol-1-yl)methoxy-1,2,4-butanetriol

The compound with CAS No. 161903-09-9, known as (2S,3R)-3-(2-Nitro-1H-imidazol-1-yl)methoxy-1,2,4-butanetriol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex stereochemistry and unique functional groups, which contribute to its potential applications in drug development and therapeutic interventions.

Recent studies have highlighted the importance of the imidazole ring in this molecule. The presence of a nitro group at the 2-position of the imidazole ring introduces significant electronic effects that can influence the compound's reactivity and bioavailability. Researchers have explored the role of this nitro-substituted imidazole in modulating enzyme activity and cellular signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression.

The stereochemistry of (2S,3R)-3-(2-Nitro-1H-imidazol-1-yl)methoxy-1,2,4-butanetriol plays a crucial role in its biological activity. The specific configuration at the 2S and 3R positions ensures optimal binding to target proteins, enhancing its efficacy as a therapeutic agent. Advanced computational methods, such as molecular docking studies, have been employed to elucidate the interaction between this compound and its target molecules. These studies have provided valuable insights into the design of more potent analogs with improved pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and functional group transformations. A recent paper in Organic Process Research & Development described an efficient route for the synthesis of (2S,3R)-configured derivatives using asymmetric catalysis. This method not only enhances yield but also minimizes the formation of unwanted byproducts, making it a promising approach for large-scale production.

In terms of applications, (2S,3R)-3-(2-Nitro-1H-imidazol-1-yli)methoxy-butane triol has shown potential in treating various diseases, including cancer and neurodegenerative disorders. Its ability to cross the blood-brain barrier makes it particularly attractive for targeting central nervous system disorders. Preclinical studies have demonstrated its efficacy in reducing oxidative stress and inflammation in animal models of Alzheimer's disease.

Moreover, this compound has been investigated for its potential as a radiosensitizer in cancer therapy. By enhancing the sensitivity of tumor cells to radiation therapy while sparing healthy tissues, it offers a novel approach to improving treatment outcomes for patients with malignant cancers.

Recent advancements in analytical techniques have enabled researchers to gain deeper insights into the pharmacokinetics and toxicity profiles of (2S,3R)-configured compounds like CAS No. 161903-09-. High-resolution mass spectrometry and nuclear magnetic resonance spectroscopy have been instrumental in confirming the purity and stereochemical integrity of this compound during preclinical trials.

In conclusion,CAS No. 161903-, or (2S,, is a promising candidate for future drug development due to its unique chemical properties and biological activity. Ongoing research continues to uncover new applications and optimize its therapeutic potential.